Cas no 1997416-14-4 (ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
• CAS No: 1997416-14-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5962767
• PubChem ID: 94905295
• Update Time: 2025-06-07

ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
• 1997416-14-4
• EN300-4754515

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)8(10)3-7-4-11-6-12-5-7/h4-6,8H,2-3,10H2,1H3/t8-/m0/s1
• InChI Key： AYBGYDRLTTZIOP-QMMMGPOBSA-N
• SMILES： O(CC)C([C@H](CC1=CN=CN=C1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.1Ų

Additional information on ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate

Introduction to Ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate (CAS No. 1997416-14-4)

Ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate (CAS No. 1997416-14-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound is a derivative of pyrimidine, a key heterocyclic structure found in many biologically active molecules, including nucleic acids and various drugs.

The chemical structure of ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate features an amino acid moiety attached to a pyrimidine ring, with the ethyl ester group providing additional functional versatility. The chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The mechanism of action is believed to involve the modulation of specific signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and cancer progression.

In addition to its anti-inflammatory and anti-cancer properties, ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

The synthesis of ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate has been optimized using various methodologies, including chiral catalysis and asymmetric synthesis techniques. These methods ensure high enantiomeric purity, which is essential for achieving the desired biological effects. The synthetic route typically involves the condensation of a protected amino acid derivative with a pyrimidine precursor, followed by deprotection and esterification steps.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical investigations, including phase II and III trials.

The potential applications of ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate extend beyond its direct therapeutic uses. It serves as a valuable building block for the development of more complex molecules with enhanced biological activities. For example, researchers are exploring its use as a precursor for synthesizing prodrugs that can improve drug delivery and reduce side effects.

In conclusion, ethyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate (CAS No. 1997416-14-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a key molecule in modern drug discovery efforts.